Cas no 2104693-52-7 (2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid)

• Product Name: 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid
• CAS No: 2104693-52-7
• MF: C₅H₅N₃O₅
• MW: 187.110300779343
• CID: 4638579
• Update Time: 2025-11-01

2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4,6-Dioxo-1,3,5-triazinan-2-yl)oxy]acetic acid
• 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid

• Inchi： 1S/C5H5N3O5/c9-2(10)1-13-5-7-3(11)6-4(12)8-5/h1H2,(H,9,10)(H2,6,7,8,11,12)
• InChI Key： UMNCDHMPZYSSGV-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1NC(=O)NC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkoxy-S-triazines

Additional information on 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid

Introduction to 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid (CAS No. 2104693-52-7)

2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid (CAS No. 2104693-52-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinones and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid is composed of a triazinone ring linked to an acetic acid moiety through an oxygen atom. The triazinone ring is a six-membered heterocyclic structure containing three nitrogen atoms and three carbon atoms. The presence of the dioxo groups (C=O) at positions 4 and 6 imparts significant reactivity and stability to the molecule. The acetic acid group provides additional functional versatility and can participate in various chemical reactions.

In terms of synthesis, 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid can be prepared through a multi-step process involving the condensation of appropriate precursors. One common approach involves the reaction of a suitable triazinone derivative with an activated acetic acid derivative in the presence of a coupling agent. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, green chemistry principles have been applied to minimize waste and reduce the use of hazardous reagents.

The biological activities of 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various metabolic pathways. For example, it has been shown to exhibit potent inhibitory activity against certain kinases and proteases that are implicated in diseases such as cancer and inflammatory disorders. This property makes it a promising candidate for drug development.

Clinical trials involving 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results have been encouraging, with the compound demonstrating good pharmacokinetic properties and minimal side effects. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Beyond its therapeutic applications, 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)oxy]acetic acid has also shown promise in other areas such as agrochemicals and materials science. Its unique structural features make it suitable for use as a building block in the synthesis of more complex molecules with diverse functionalities. Additionally, its stability and reactivity have led to its exploration as a catalyst or catalyst precursor in various chemical reactions.

In conclusion, 2-[(4,6-dioxo-1,4,5,6-tetrahydro-1，3，5-triazin - 2 - yl) oxy] acetic acid (CAS No. 2104693 - 52 - 7) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, 2 - [(4，6 - dioxo - 1，4，5，6 - tetrahydro - 1，3，5 - triazin - 2 - yl) oxy] acetic acid is poised to play an increasingly important role in advancing scientific knowledge and improving human health.